1-[2-(4-Fluorophenyl)-2-oxoethyl]pyrrolidine-2,5-dione
Overview
Description
1-(2-(4-Fluorophenyl)-2-oxoethyl)pyrrolidine-2,5-dione (FOPD) is a synthetic organic compound belonging to the pyrrolidine family. It is a colorless solid with a molecular weight of 263.3 g/mol and a melting point of 76-78°C. FOPD is a versatile compound that can be used in a variety of applications, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Antitumor Activity
1-[2-(4-Fluorophenyl)-2-oxoethyl]pyrrolidine-2,5-dione, as part of pyrrolidine-2,5-dione hybrids, has shown significant antitumor properties. In a study by Tilekar et al. (2020), these hybrids exhibited remarkable cytotoxic effects in various cell lines, including MCF7 and HT29 cells. Notably, one compound, S2, demonstrated potent antitumor efficacy in vivo, indicating promise for the development of potent anticancer agents (Tilekar et al., 2020).
Anticonvulsant Activity
Research has also identified the anticonvulsant potential of 1-[2-(4-Fluorophenyl)-2-oxoethyl]pyrrolidine-2,5-dione derivatives. Kamiński et al. (2011) synthesized and tested several derivatives for anticonvulsant activity, finding them effective in various seizure models. These findings suggest the potential of these compounds in the development of new anticonvulsant medications (Kamiński et al., 2011).
Corrosion Inhibition
Interestingly, derivatives of pyrrolidine-2,5-dione, similar to 1-[2-(4-Fluorophenyl)-2-oxoethyl]pyrrolidine-2,5-dione, have been studied for their corrosion inhibition properties. Zarrouk et al. (2015) discovered that these derivatives effectively inhibit corrosion of carbon steel in hydrochloric acid, pointing to potential applications in materials science (Zarrouk et al., 2015).
Anti-HIV-1 Activity
Moreover, the compound has been modified to create novel derivatives with potent anti-HIV-1 activities. Liu et al. (2016) designed 35 new compounds based on the 1-[2-(4-fluorophenyl)ethyl]-pyrrole-2,5-dione scaffold, demonstrating their effectiveness against HIV-1 with low toxicity. This research highlights the compound's potential in developing new anti-HIV-1 agents (Liu et al., 2016).
properties
IUPAC Name |
1-[2-(4-fluorophenyl)-2-oxoethyl]pyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO3/c13-9-3-1-8(2-4-9)10(15)7-14-11(16)5-6-12(14)17/h1-4H,5-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWQVSDPYYSLWIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)CC(=O)C2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301208258 | |
Record name | 1-[2-(4-Fluorophenyl)-2-oxoethyl]-2,5-pyrrolidinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301208258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(4-Fluorophenyl)-2-oxoethyl]pyrrolidine-2,5-dione | |
CAS RN |
24246-88-6 | |
Record name | 1-[2-(4-Fluorophenyl)-2-oxoethyl]-2,5-pyrrolidinedione | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=24246-88-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[2-(4-Fluorophenyl)-2-oxoethyl]-2,5-pyrrolidinedione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301208258 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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